Cas no 105985-18-0 (5-chloro-3-methyl-1h-pyrazin-2-one)

• Product Name: 5-chloro-3-methyl-1h-pyrazin-2-one
• CAS No: 105985-18-0
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD15144356
• CID: 1167969
• PubChem ID: 49758008
• Update Time: 2025-10-29

5-chloro-3-methyl-1h-pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-1h-pyrazin-2-one
• 5-CHLORO-3-METHYL-2(1H)-PYRAZINONE
• CTK4A4258
• 5-chloro-3-methylpyrazin-2(1H)-one
• AG-L-20237
• I14-14423
• 5-Chloro-3-methyl-pyrazin-2-ol
• 2(1H)-Pyrazinone, 5-chloro-3-methyl-
• F11838
• 105985-18-0
• A2014
• DTXSID90677826
• 5-Chloro-3-methylpyrazin-2-ol
• MFCD15144356
• DB-059424
• AKOS015850384

• MDL： MFCD15144356
• Inchi： 1S/C5H5ClN2O/c1-3-5(9)7-2-4(6)8-3/h2H,1H3,(H,7,9)
• InChI Key： RPSYCJIAXZWJQS-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(C)=N1)=O

Computed Properties

• Exact Mass: 144.0090405g/mol
• Monoisotopic Mass: 144.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-chloro-3-methyl-1h-pyrazin-2-one

Recent Advances in the Study of 5-Chloro-3-methyl-1H-pyrazin-2-one (CAS: 105985-18-0): A Comprehensive Research Brief

5-Chloro-3-methyl-1H-pyrazin-2-one (CAS: 105985-18-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 5-chloro-3-methyl-1H-pyrazin-2-one is its incorporation into novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of next-generation antibiotics.

In addition to its antimicrobial properties, 5-chloro-3-methyl-1H-pyrazin-2-one has shown potential as a scaffold for anticancer drug development. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The study identified the chloro and methyl substituents as critical for enhancing the compound's binding affinity to specific oncogenic targets, such as protein kinases involved in cell proliferation.

The synthesis and optimization of 5-chloro-3-methyl-1H-pyrazin-2-one derivatives have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, utilizing green chemistry principles to minimize environmental impact. The authors emphasized the scalability of this method, which could facilitate its industrial application in pharmaceutical manufacturing. Furthermore, computational studies have provided insights into the compound's molecular interactions, aiding in the rational design of more potent and selective derivatives.

Despite these promising findings, challenges remain in the clinical translation of 5-chloro-3-methyl-1H-pyrazin-2-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable tool for medicinal chemists and a focal point for future research in drug discovery.

In conclusion, 5-chloro-3-methyl-1H-pyrazin-2-one (CAS: 105985-18-0) represents a promising scaffold for the development of novel antimicrobial and anticancer agents. Recent studies have elucidated its mechanism of action, optimized its synthesis, and explored its therapeutic potential. Continued research in this area is expected to yield innovative solutions to pressing medical challenges, reinforcing the importance of this compound in the field of chemical biology and pharmaceutical sciences.